Cas no 843620-87-1 ((6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxyacetic acid)

• Product Name: (6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxyacetic acid
• CAS No: 843620-87-1
• MF: C₁₄H₁₃ClO₅
• MW: 296.703023672104
• MDL: MFCD03848266
• CID: 4717378
• PubChem ID: 937695
• Update Time: 2025-06-22

(6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• [(6-chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetic acid
• 2-[(6-chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxy]acetic acid
• STK716455
• 2-(6-chloro-2-oxo-4-propylchromen-7-yl)oxyacetic acid
• acetic acid, [(6-chloro-2-oxo-4-propyl-2H-1-benzopyran-7-yl)oxy]-
• (6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxyacetic acid

• MDL： MFCD03848266
• Inchi： 1S/C14H13ClO5/c1-2-3-8-4-14(18)20-11-6-12(19-7-13(16)17)10(15)5-9(8)11/h4-6H,2-3,7H2,1H3,(H,16,17)
• InChI Key： ASLWLYZPCBDGRV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(=CC(=O)O2)CCC)OCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 420
• Topological Polar Surface Area: 72.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on (6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxyacetic acid

Introduction to (6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxyacetic Acid (CAS No. 843620-87-1)

(6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxyacetic acid, identified by its CAS number 843620-87-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its chromen core structure, has garnered attention due to its potential biological activities and structural versatility, making it a valuable scaffold for the development of novel therapeutic agents.

The chromen scaffold, a derivative of coumarin, is well-documented for its wide range of biological properties, including anti-inflammatory, antimicrobial, and antioxidant effects. The specific substitution pattern in (6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxyacetic acid introduces unique functional groups that enhance its pharmacological profile. The presence of a chloro group at the 6-position and an oxyacetic acid moiety at the 7-position contributes to its reactivity and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of chromen derivatives. Studies have demonstrated that modifications in the chromen core can significantly alter its biological activity. For instance, the introduction of an oxyacetic acid group can enhance binding affinity to specific enzymes and receptors, leading to improved therapeutic efficacy. This compound has been investigated for its potential role in modulating inflammatory pathways, particularly in conditions such as rheumatoid arthritis and inflammatory bowel disease.

One of the most compelling aspects of (6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxyacetic acid is its ability to interact with various biological targets. The oxyacetic acid moiety is known to exhibit inhibitory effects on certain enzymes involved in metabolic pathways. This makes it a promising candidate for the development of drugs targeting metabolic disorders such as diabetes and obesity. Additionally, the chloro group enhances lipophilicity, facilitating better cell membrane penetration and increasing bioavailability.

Recent preclinical studies have highlighted the anti-inflammatory properties of this compound. Researchers have observed significant reductions in pro-inflammatory cytokine levels in animal models treated with (6-Chloro-2-oxo-4-propyl-2H-chromen-7-yl)oxyacetic acid. These findings suggest that it may serve as a lead compound for developing novel anti-inflammatory drugs with fewer side effects compared to existing therapies. The compound's mechanism of action involves inhibiting key pro-inflammatory signaling pathways, thereby reducing inflammation and associated symptoms.

The structural versatility of (6-Chloro-2-oxo-4-propyl-2H-chromen-7-ylyl)oxyacetic acid also allows for further chemical modifications to optimize its pharmacological properties. Researchers are exploring various derivatives to enhance potency, selectivity, and pharmacokinetic profiles. These modifications aim to improve drug-like characteristics such as solubility, stability, and metabolic clearance. The compound's flexibility in structure-function relationships makes it an attractive candidate for medicinal chemistry campaigns.

In conclusion, (6-Chloro-2 oxo -4 propyl -2H -chromen -7 yl)oxyacetic acid (CAS No. 84362087 1) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a promising candidate for the development of novel therapeutic agents. Further research is warranted to fully elucidate its mechanisms of action and explore its potential in treating various diseases.